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Compound of Interest

Compound Name: CSTSMLKAC (disulfide)

Cat. No.: B12363680 Get Quote

Disclaimer: The compound "CSTSMLKAC (disulfide)" is not a recognized chemical entity in

publicly available databases. The following guidelines are based on general best practices for

handling potentially hazardous disulfide-containing reagents in a research and development

setting. Always consult the specific Safety Data Sheet (SDS) for any chemical you are working

with and adhere to your institution's safety protocols.

This document provides essential safety and logistical information for the handling and disposal

of disulfide-containing compounds, intended for researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling disulfide compounds. The required level of PPE may vary based on the specific

compound and experimental conditions.

Table 1: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

[1] A full-face shield should be

worn over goggles when there

is a significant splash hazard.

[1][2]

Protects against splashes,

aerosols, and flying particles

that can cause eye irritation or

serious injury.[2][3]

Skin and Body Protection

A chemical-resistant lab coat,

fully buttoned, with long

sleeves.[1] An acid-resistant

apron may be necessary for

larger quantities or splash-

prone procedures.[4][5] Long

pants and closed-toe, closed-

heel shoes are required.[1]

Provides a barrier against skin

contact, which can cause

irritation or absorption of the

chemical.[3][4][6]

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile or

neoprene).[1] Consult the

glove manufacturer's

compatibility chart for the

specific disulfide compound.[1]

Prevents direct skin contact.

Disposable nitrile gloves offer

good short-term protection but

should be changed

immediately upon

contamination.[1]

Respiratory Protection

All handling of volatile or

aerosol-generating disulfide

compounds must be performed

in a certified chemical fume

hood.[5][6] If engineering

controls are insufficient, a

respirator may be required.[1]

Protects against inhalation of

potentially harmful vapors or

mists.[6]

Operational Plan: Handling and Storage
Safe handling and storage are critical to preventing accidents and ensuring the integrity of the

compound.
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Preparation

Handling

Cleanup & Storage

1. Review SDS

2. Don appropriate PPE

3. Verify fume hood function

4. Transport in secondary container

Proceed to handling

5. Weigh in fume hood

6. Perform experiment

7. Decontaminate surfaces

Experiment complete

8. Segregate waste

9. Store compound properly
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Waste Generation

Waste Collection

Disposal

1. Contaminated Solids
(Gloves, paper towels)

3. Double-bag solids

2. Unused/Waste Liquid

4. Collect liquids in
compatible, sealed container

5. Label with Hazardous Waste Tag

6. Request EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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